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Compound of Interest

Compound Name: H-Asp-Ala-OH

Cat. No.: B079804

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the dipeptide H-Asp-Ala-OH, also known as L-
Aspartyl-L-Alanine. Comprised of the amino acids aspartic acid and alanine, this molecule
serves as a fundamental building block in peptide synthesis and various biochemical
applications. Its structure and properties are of significant interest in fields ranging from
biochemistry to pharmaceutical development.[1]

Quantitative Data Summary

The physicochemical properties of H-Asp-Ala-OH are summarized in the table below, providing
a clear reference for researchers.

Parameter Value

Molecular Formula CT7H12N205[1][2][31[41[5]
Molecular Weight 204.18 g/mol [1][2][3][4][6]
CAS Number 13433-02-8[2][4]

(3S)-3-amino-4-[[(1S)-1-carboxyethyl]amino]-4-
oxobutanoic acid

IUPAC Name

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of dipeptides such as H-Asp-
Ala-OH are typically developed as part of specific research objectives and are often proprietary
or published in specialized scientific literature. However, general methodologies for peptide
synthesis are well-established.

Solid-Phase Peptide Synthesis (SPPS): A common method for synthesizing peptides like H-
Asp-Ala-OH involves attaching the C-terminal amino acid (Alanine) to a solid resin support.
The protecting group on the amino group of the resin-bound alanine is then removed, and the
next amino acid (Aspartic acid), with its amino group protected, is activated and coupled to the
free amino group. This cycle of deprotection and coupling is repeated until the desired peptide
sequence is achieved. Finally, the peptide is cleaved from the resin and all protecting groups
are removed.

Solution-Phase Synthesis: Alternatively, H-Asp-Ala-OH can be synthesized in solution. This
involves the reaction of protected aspartic acid and alanine derivatives in a suitable solvent,
followed by deprotection steps to yield the final dipeptide.

Analysis and Characterization:
e Mass Spectrometry: To confirm the molecular weight of the synthesized peptide.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the structure and purity of
the dipeptide.

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Logical Relationships and Structure

The following diagram illustrates the fundamental composition of H-Asp-Ala-OH from its
constituent amino acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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